Cas no 1261993-15-0 (5-(2-Chloro-4-methylphenyl)-3-fluorophenol)

• Product Name: 5-(2-Chloro-4-methylphenyl)-3-fluorophenol
• CAS No: 1261993-15-0
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313789
• CID: 2768120
• PubChem ID: 53219469
• Update Time: 2025-11-01

5-(2-Chloro-4-methylphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261993-15-0
• MFCD18313789
• DTXSID60684305
• 5-(2-CHLORO-4-METHYLPHENYL)-3-FLUOROPHENOL
• 2'-Chloro-5-fluoro-4'-methyl[1,1'-biphenyl]-3-ol
• 5-(2-Chloro-4-methylphenyl)-3-fluorophenol, 95%
• 5-(2-Chloro-4-methylphenyl)-3-fluorophenol

• MDL： MFCD18313789
• Inchi： 1S/C13H10ClFO/c1-8-2-3-12(13(14)4-8)9-5-10(15)7-11(16)6-9/h2-7,16H,1H3
• InChI Key： SEMOFVYWQVLHKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 236.0404208Da
• Monoisotopic Mass: 236.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2-Chloro-4-methylphenyl)-3-fluorophenol

Recent Advances in the Study of 5-(2-Chloro-4-methylphenyl)-3-fluorophenol (CAS: 1261993-15-0)

The compound 5-(2-Chloro-4-methylphenyl)-3-fluorophenol (CAS: 1261993-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique chloro- and fluoro-substituted aromatic rings, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on elucidating its molecular interactions, biological activity, and synthetic pathways, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(2-Chloro-4-methylphenyl)-3-fluorophenol serves as a crucial building block for the development of novel kinase inhibitors. The researchers highlighted its structural versatility, which allows for efficient modification to enhance binding affinity and selectivity toward specific protein targets. This finding opens new avenues for the design of targeted therapies in oncology and inflammatory diseases.

In addition to its pharmaceutical applications, recent research has explored the compound's potential in material science. A team from MIT reported in Advanced Materials that derivatives of 5-(2-Chloro-4-methylphenyl)-3-fluorophenol exhibit unique photophysical properties, making them suitable for organic light-emitting diodes (OLEDs). The study emphasized the compound's ability to form stable thin films with high quantum yields, suggesting its utility in next-generation display technologies.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 5-(2-Chloro-4-methylphenyl)-3-fluorophenol. A 2024 Nature Communications article detailed a novel catalytic system that enables the selective fluorination of the phenolic ring with improved yield and reduced environmental impact. This advancement addresses previous challenges in the large-scale synthesis of the compound, potentially lowering production costs for industrial applications.

The compound's biological activity has also been a focus of recent investigations. Research published in Bioorganic & Medicinal Chemistry Letters revealed that 5-(2-Chloro-4-methylphenyl)-3-fluorophenol exhibits moderate antimicrobial activity against Gram-positive bacteria. While the exact mechanism remains under investigation, preliminary data suggest that the compound may interfere with bacterial cell wall biosynthesis, positioning it as a potential lead compound for antibiotic development.

Looking forward, the diverse applications of 5-(2-Chloro-4-methylphenyl)-3-fluorophenol continue to expand. Current research efforts are exploring its use in covalent inhibitor design, where its phenolic group can serve as an anchor point for targeted drug delivery. Additionally, computational studies are underway to predict its metabolic pathways and potential toxicity profiles, which will be crucial for its development as a pharmaceutical agent.